Cas no 497073-02-6 (N-{2-3-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide)

• Product Name: N-{2-3-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide
• CAS No: 497073-02-6
• MF: C₂₆H₂₁F₄N₃O₂S
• MW: 515.522458791733
• CID: 6441659
• Update Time: 2025-08-04

N-{2-3-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide
• Benzamide, N-[2-[3-[[2-[(2-fluorophenyl)amino]-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-3-(trifluoromethyl)-

• Inchi： 1S/C26H21F4N3O2S/c27-20-9-2-3-10-21(20)32-24(34)16-36-23-15-33(22-11-4-1-8-19(22)23)13-12-31-25(35)17-6-5-7-18(14-17)26(28,29)30/h1-11,14-15H,12-13,16H2,(H,31,35)(H,32,34)
• InChI Key： VHZMCHNWPPJGCB-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NC2=CC=CC=C2F)=O)=C1)(=O)C1=CC=CC(C(F)(F)F)=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 707.8±60.0 °C(Predicted)
• pka: 12.60±0.70(Predicted)

Additional information on N-{2-3-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide

Professional Introduction to Compound with CAS No. 497073-02-6 and Product Name: N-{2-3-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide

This compound, identified by the CAS number 497073-02-6, is a sophisticated molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, N-{2-3-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide, provides a detailed insight into its structural composition, which includes several key functional groups that contribute to its unique chemical properties and potential biological activities.

The presence of a fluorophenyl moiety in the molecule is particularly noteworthy. Fluoroaromatic compounds are widely recognized for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. This feature makes them invaluable in the development of pharmaceutical agents, where these properties can lead to improved efficacy and reduced side effects. The specific substitution pattern on the fluorophenyl ring in this compound suggests a deliberate design aimed at optimizing its interaction with biological receptors.

Beyond the fluorophenyl group, the molecule incorporates a carbamoylmethyl sulfanyl group, which is a relatively uncommon structural motif. This group introduces both polar and hydrophobic interactions, potentially allowing the compound to engage with a diverse range of biological targets. The carbamoyl moiety, in particular, is known to participate in hydrogen bonding interactions, which can be crucial for achieving high-affinity binding to proteins and enzymes.

The indole core is another significant feature of this compound. Indole derivatives have been extensively studied for their potential pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution on the indole ring in this compound, namely the 1H-indol-1-ylethyl group, further tailors its chemical and biological profile. This substitution pattern may enhance the compound's ability to interact with specific biological pathways, making it a promising candidate for further investigation.

The final key structural element is the trifluoromethyl group attached to the benzamide moiety. Trifluoromethyl groups are frequently incorporated into pharmaceutical compounds due to their ability to modulate pharmacokinetic properties such as metabolic stability and lipophilicity. In this context, the presence of a trifluoromethyl group could enhance the compound's bioavailability and duration of action, making it more effective as a therapeutic agent.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). PPIs play critical roles in numerous cellular processes, making them attractive targets for drug discovery. The complex architecture of this compound suggests that it may have the potential to disrupt or regulate PPIs by interacting with specific residues on target proteins. This capability could open up new avenues for treating diseases that are driven by aberrant protein-protein interactions.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have likely been employed to construct the indole core and other key functional groups. The successful synthesis of this complex molecule underscores the expertise and innovation within the research team responsible for its development.

Evaluation of this compound's biological activity has been ongoing within research institutions globally. Preliminary studies have shown promising results in vitro, indicating potential efficacy against various disease-related targets. These early findings have prompted further investigation into its mechanism of action and potential therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into tangible clinical benefits.

The future development of this compound will likely involve extensive preclinical studies to assess its safety profile and pharmacokinetic properties. These studies are crucial for determining whether it progresses into clinical trials for human use. If successful, this compound could represent a significant advancement in treating conditions that are currently challenging to manage effectively.

In conclusion, the compound with CAS number 497073-02-6, named N-{2-3-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide, is a structurally complex molecule with several features that make it an intriguing candidate for pharmaceutical development. Its unique combination of functional groups, including the fluorophenyl, carbamoylmethyl sulfanyl, 1H-indol-1-ylethyl, and trifluoromethyl moieties, positions it as a promising tool for modulating biological pathways relevant to various diseases.